N-(2,5-dimethylphenyl)-4-(4-methoxyphenoxy)butanamide

• IUPAC Name: N-(2,5-dimethylphenyl)-4-(4-methoxyphenoxy)butanamide
• InChI: InChI=1S/C19H23NO3/c1-14-6-7-15(2)18(13-14)20-19(21)5-4-12-23-17-10-8-16(22-3)9-11-17/h6-11,13H,4-5,12H2,1-3H3,(H,20,21)
• InChI Key: OEUGWDLREHMPBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CCCOC2=CC=C(C=C2)OC
• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol

Description

N-(2,5-dimethylphenyl)-4-(4-methoxyphenoxy)butanamide is an organic compound that belongs to the class of amides This compound is characterized by the presence of a butanamide backbone with substituents on the phenyl and phenoxy rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,5-dimethylphenyl)-4-(4-methoxyphenoxy)butanamide typically involves the reaction of 2,5-dimethylphenylamine with 4-(4-methoxyphenoxy)butanoyl chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction is usually conducted in an organic solvent like dichloromethane at room temperature.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-(2,5-dimethylphenyl)-4-(4-methoxyphenoxy)butanamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the amide group to an amine.

Substitution: The aromatic rings can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like halogens (e.g., bromine) or nucleophiles (e.g., hydroxide ions) are employed under appropriate conditions.

Major Products Formed

Oxidation: Oxidized derivatives of the aromatic rings.

Reduction: Corresponding amines.

Substitution: Substituted aromatic compounds with various functional groups.

Scientific Research Applications

N-(2,5-dimethylphenyl)-4-(4-methoxyphenoxy)butanamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical products.

Mechanism of Action

The mechanism of action of N-(2,5-dimethylphenyl)-4-(4-methoxyphenoxy)butanamide involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(2,5-dimethylphenyl)-4-(4-hydroxyphenoxy)butanamide
• N-(2,5-dimethylphenyl)-4-(4-chlorophenoxy)butanamide
• N-(2,5-dimethylphenyl)-4-(4-nitrophenoxy)butanamide

Uniqueness

N-(2,5-dimethylphenyl)-4-(4-methoxyphenoxy)butanamide is unique due to the presence of the methoxy group on the phenoxy ring, which can influence its chemical reactivity and biological activity